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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of phenyl nitrate. Due to the inherent instability and limited availability of
experimental data for phenyl nitrate (CeHsNOs), this document also presents a comparative
analysis of its stable isomers, the nitrophenols, and clarifies the common confusion with the
organometallic compound, phenylmercuric nitrate. This guide includes tabulated quantitative
data, detailed experimental protocols for the synthesis of related compounds, and
visualizations of relevant chemical pathways and workflows to aid in research and
development.

Introduction to Phenyl Nitrate (CeHsNO3)

Phenyl nitrate is an organic compound with the chemical formula CeHsNOs. It is the ester of
phenol and nitric acid. Structurally, it consists of a phenyl group bonded to a nitrate group via
an oxygen atom. Despite its simple structure, phenyl nitrate is a challenging compound to
synthesize and isolate due to its significant instability. Attempts to synthesize phenyl nitrate
often lead to rearrangement products, primarily the more stable isomers, nitrophenols.

Clarification: Phenyl Nitrate vs. Phenylmercuric Nitrate
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It is crucial to distinguish phenyl nitrate from phenylmercuric nitrate. The latter is an
organomercury compound with the formula CeHsHgNOs.[1] Phenylmercuric nitrate is a stable,
white crystalline solid once used as an antiseptic and preservative.[2][3] The frequent confusion
between these two compounds arises from their similar names. This guide focuses on the
organic ester, phenyl nitrate.

Physical and Chemical Properties

Due to its instability, most of the available data on the physical and chemical properties of
phenyl nitrate are computed rather than experimentally determined.

Phenyl Nitrate (Computed Data)

The following table summarizes the computed physical and chemical properties of phenyl
nitrate.[4]

Property Value
Molecular Formula CeHsNOs3
Molecular Weight 139.11 g/mol
IUPAC Name phenyl nitrate
CAS Number 2104-20-3
XLogP3 2.1

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 1

Exact Mass 139.026943022 Da
Topological Polar Surface Area 55.1 A2
Heavy Atom Count 10
Complexity 115
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Phenylmercuric Nitrate (for Comparison)

To aid in distinguishing between the two compounds, the properties of phenylmercuric nitrate
are provided below.[1][3][5]

Property Value

Molecular Formula CeHsHgNO3

Molecular Weight 339.70 g/mol

Appearance White or pale yellow powder
Melting Point 175-185 °C (decomposes)

Very slightly soluble in water and ethanol,
Solubility slightly soluble in hot water; dissolves in glycerol

and fatty oils.

- Stable under normal temperatures and
Stability
pressures.

Stability and Reactivity of Phenyl Nitrate

The primary challenge in studying phenyl nitrate is its inherent instability. Attempts to
synthesize it often result in a rapid rearrangement to its more stable isomers, 2-nitrophenol and
4-nitrophenol. This rearrangement is a type of intramolecular electrophilic aromatic substitution
where the nitro group migrates from the oxygen atom to the aromatic ring.
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Logical Relationship of Phenyl Nitrate Instability

(Attempted Synthesis of Phenyl Nitrate)

:

Ghenyl Nitrate (Unstable IntermediateD

( ) ( )
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Experimental Workflow for Nitration of Phenol
1. Prepare Suspension
(Phenol, Mg(HSOa4)2, NaNOs, wet SiO2, CH2Cl2)

2. Stir at Room Temperature
(approx. 30 min)

[3. Filter Reaction Mixture)
4. Wash Residue

(2 x 10 mL CH2Cl2)

5. Combine Filtrate and Washings

'

6. Dry with Anhydrous Na2SOa4

:

7. Filter to Remove Drying Agent

8. Remove Solvent
9. Isomer Separation with n-Pentane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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